Cas no 91136-43-5 (3-hydroxynaphthalene-1-carbaldehyde)

3-Hydroxynaphthalene-1-carbaldehyde is a versatile aromatic aldehyde with a hydroxyl group at the 3-position of the naphthalene ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of dyes, pigments, and fluorescent materials. Its bifunctional structure allows for selective modifications, enabling applications in coordination chemistry and the development of chelating agents. The presence of both aldehyde and hydroxyl groups facilitates condensation and coupling reactions, making it useful in heterocyclic synthesis. With high purity and stability under standard conditions, it is suitable for research and industrial processes requiring precise functional group reactivity.

3-hydroxynaphthalene-1-carbaldehyde structure

91136-43-5 structure

Product Name:3-hydroxynaphthalene-1-carbaldehyde

CAS No:91136-43-5

MF:C₁₁H₈O₂

MW:172.180023193359

MDL:MFCD17012437

CID:2083988

PubChem ID:13225222

Update Time:2025-05-28

3-hydroxynaphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-1-naphthaldehyde
- 3-?hydroxy-1-?Naphthalenecarboxald?ehyde
- 3-HYDROXYNAPHTHALENE-1-CARBOXALDEHYDE
- 3-hydroxynaphthalenecarboxaldehyde
- 3-hydroxynaphthalene-1-carbaldehyde
- b-hydroxy-naphthaldehyde
- 8-Naphthol-2-carbonyl chloride
- PLCQXZXTFCITAJ-UHFFFAOYSA-N
- 5890AJ
- FCH1139534
- TRA0071643
- SY028399
- 1-Naphthaldehyde, 3-hydroxy- (7CI)
- 3-Hydroxy-1-naphthalenecarboxaldehyde (ACI)
- MDL： MFCD17012437
- Inchi： 1S/C11H8O2/c12-7-9-6-10(13)5-8-3-1-2-4-11(8)9/h1-7,13H
- InChI Key： PLCQXZXTFCITAJ-UHFFFAOYSA-N
- SMILES： O=CC1C2C(=CC=CC=2)C=C(O)C=1

Computed Properties

Exact Mass: 172.05200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 191
XLogP3: 1.8
Topological Polar Surface Area: 37.3

Experimental Properties

PSA: 37.30000
LogP: 2.35790

3-hydroxynaphthalene-1-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM239069-1g	3-Hydroxy-1-naphthaldehyde	91136-43-5	95%	1g	$832	2021-08-04
Ambeed	A335148-100mg	3-Hydroxy-1-naphthaldehyde	91136-43-5	97%	100mg	$147.0	2025-04-15
Ambeed	A335148-250mg	3-Hydroxy-1-naphthaldehyde	91136-43-5	97%	250mg	$233.0	2025-04-15
Ambeed	A335148-1g	3-Hydroxy-1-naphthaldehyde	91136-43-5	97%	1g	$582.0	2025-04-15
Chemenu	CM239069-250mg	3-Hydroxy-1-naphthaldehyde	91136-43-5	95%	250mg	$317	2024-07-20
Chemenu	CM239069-1g	3-Hydroxy-1-naphthaldehyde	91136-43-5	95%	1g	$708	2024-07-20
abcr	AB478813-250 mg	3-Hydroxy-1-naphthaldehyde, 95%; .	91136-43-5	95%	250MG	€338.40	2022-03-24
abcr	AB478813-1 g	3-Hydroxy-1-naphthaldehyde, 95%; .	91136-43-5	95%	1g	€774.00	2022-03-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D852163-1g	3-Hydroxy-1-naphthaldehyde	91136-43-5	≥97%	1g	4,173.30	2021-05-17
Alichem	A219003359-250mg	8-Naphthol-2-carbonyl chloride	91136-43-5	98%	250mg	$693.60	2023-08-31

3-hydroxynaphthalene-1-carbaldehyde Production Method

Production Method 1

2591-86-8

5498-31-7

91136-43-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Diethyl ether
1.2 Reagents: Butyllithium Solvents: Hexane
1.3 -
1.4 Reagents: Hydrochloric acid Solvents: Water

Reference

: Synthesis and reactivity of formyl-substituted photochromic 3,3-diphenyl-[3H]-naphtho[2,1-b]pyrans

Chamontin, Karine; et al, Tetrahedron, 1999, 55(18), 5821-5830